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Compound of Interest

Compound Name: 5-Chloro-2-(methyithio)pyrimidine

Cat. No.: B1599195

In the landscape of medicinal chemistry, the pyrimidine core stands as a "privileged scaffold"—
a molecular framework that consistently appears in a multitude of biologically active
compounds and FDA-approved drugs.[1] Its unique electronic properties and ability to form
multiple hydrogen bonds make it an ideal anchor for designing molecules that interact with
biological targets. Within this important class of heterocyles, 5-Chloro-2-
(methylthio)pyrimidine emerges as a particularly valuable and versatile building block.

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of the core physical, chemical, and safety properties of 5-Chloro-2-
(methylthio)pyrimidine. Beyond a simple recitation of data, this document delves into the
causality behind its reactivity, provides field-proven protocols for its use, and offers expert
projections on its analytical characterization. Understanding these fundamental properties is
paramount for leveraging this compound to its full potential in the synthesis of novel therapeutic
agents, including inhibitors for targets such as GSK3[ and HIV reverse transcriptase.[2]

Core Compound Identification and Structure

Precise identification is the cornerstone of chemical synthesis and analysis. 5-Chloro-2-
(methylthio)pyrimidine is unambiguously defined by the following identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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